Cas no 917-61-3 (Sodium cyanate)

Sodium cyanate is a versatile inorganic compound that exhibits high stability and low toxicity. Its key advantages include excellent thermal stability up to 250°C, low solubility in water, and resistance to hydrolysis, making it suitable for applications requiring precise control over chemical reactions and stability under various conditions.
Sodium cyanate structure
Sodium cyanate structure
Product Name:Sodium cyanate
CAS No:917-61-3
MF:CHNNaO
MW:66.0145108699799
MDL:MFCD00011121
CID:40216
PubChem ID:24850666
Update Time:2025-07-21

Sodium cyanate Chemical and Physical Properties

Names and Identifiers

    • Sodium cyanate
    • Sodiumcyanatewhitepowder
    • Sodium cyanate (Technical Grade)
    • Sodium isocyanate
    • Zassol
    • 氰酸钠
    • Sodiumcyanate
    • CYANIC ACID, SODIUM SALT
    • Cyansan
    • Weecon
    • San-cyan
    • NaOCN
    • 8UFS3JRV8P
    • Cyanic acid, sodium salt (1:1)
    • Natriumcyanat
    • Natriumzyanat
    • CNNaO
    • PubChem23312
    • Sodium cyanate, 85%, pure
    • KSC491A1B
    • ZVCDLGYNFYZZOK-UHFFFAOYSA-M
    • EBD19071
    • K672
    • Cyanic acid, sodium salt (8CI, 9CI)
    • Sodium cyanate (6CI, 7CI)
    • Sodium cyanate (NaNCO)
    • Sodium cyanate (NaOCN)
    • Sodium, (cyanato-κN)-
    • Sodium cyanate,97%
    • MDL: MFCD00011121
    • Inchi: 1S/CHNO.Na/c2-1-3;/h3H;/q;-1
    • InChI Key: ZBXFHYOEHNKGKG-UHFFFAOYSA-N
    • SMILES: N#CO.[Na-]
    • BRN: 3594963

Computed Properties

  • Exact Mass: 64.98780
  • Monoisotopic Mass: 64.987758
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 34.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 46.8

Experimental Properties

  • Color/Form: White or off white crystalline powder.
  • Density: 1,937 g/cm3
  • Melting Point: 550 ºC
  • Boiling Point: 23.5 °C at 760 mmHg
  • Flash Point: °C
  • Refractive Index: 1.389
  • Solubility: Soluble in water 11.6 g/100 mL (25°C). Slightly soluble in ammonia, benzene. Insoluble in diethyl ether.
  • Water Partition Coefficient: 110 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with acids, strong oxidizing agents.
  • PSA: 46.85000
  • LogP: -0.10202
  • Merck: 14,8604
  • Solubility: Soluble in water, insoluble in ethanol and ether.
  • Sensitiveness: Sensitive to humidity
  • Vapor Pressure: No data available

Sodium cyanate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H412
  • Warning Statement: P273
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 22-52/53
  • Safety Instruction: S24/25-S61
  • RTECS:GS7000000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Toxicity:LD50 i.p. in mice: 260 mg/kg (Cerami)
  • Risk Phrases:R22; R52/53
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Sodium cyanate Customs Data

  • HS CODE:28380000
  • Customs Data:

    China Customs Code:

    28380000

Sodium cyanate Pricemore >>

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Sodium cyanate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 atm, rt; 24 h, 23 °C
Reference
Two-Electron Reduction of a Vanadium(V) Nitride by CO To Release Cyanate and Open a Coordination Site
Silvia, Jared S.; Cummins, Christopher C., Journal of the American Chemical Society, 2009, 131(2), 446-447

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: (T-4)-[N2-[Tris(1-methylethyl)silyl]-N1,N1-bis[2-[[tris(1-methylethyl)silyl]amin… Solvents: Pyridine ;  16 h, -40 °C → rt
Reference
Two-Electron Reductive Carbonylation of Terminal Uranium(V) and Uranium(VI) Nitrides to Cyanate by Carbon Monoxide
Cleaves, Peter A.; King, David M.; Kefalidis, Christos E.; Maron, Laurent; Tuna, Floriana; et al, Angewandte Chemie, 2014, 53(39), 10412-10415

Production Method 3

Reaction Conditions
Reference
Reaction between carbon dioxide and coke doped with sodium cyanide
Alam, M.; DebRoy, T., Carbon, 1987, 25(2), 279-88

Production Method 4

Reaction Conditions
1.1 Catalysts: Carbon dioxide
Reference
A comparative study of the roles of KCN and NaCN as catalytic precursors in the Boudouard reaction
Alam, M.; Roy, T. Deb, Fuel, 1987, 66(1), 103-12

Production Method 5

Reaction Conditions
Reference
Fulminates. 1. New fulminic acid synthesis
Wentrup, Curt; Gerecht, Bernd; Briehl, Horst, Angewandte Chemie, 1979, 91(6), 503-4

Sodium cyanate Preparation Products

Sodium cyanate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:917-61-3)Sodium cyanate
Order Number:LE2854;LE1762615
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:43
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:917-61-3)Sodium cyanate
Order Number:sfd17520
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:917-61-3)Sodium Cyanate
Order Number:JH183
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

Sodium cyanate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:917-61-3)Sodium cyanate
LE2854;LE1762615
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:917-61-3)Sodium cyanate
sfd17520
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email